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Compound of Interest

Compound Name: I-Bet151

Cat. No.: B607756 Get Quote

For Immediate Reference: I-Bet151 is classified as toxic if swallowed and may cause long-

lasting harmful effects to aquatic life. Proper disposal is crucial to ensure personnel safety and

environmental protection. All disposal procedures must comply with local, state, and federal

regulations. Consult your institution's Environmental Health and Safety (EHS) office for specific

guidance.

This document provides essential safety and logistical information for the proper disposal of I-
Bet151 (also known as GSK1210151A), a selective BET bromodomain inhibitor used in cancer

research. Adherence to these procedures is vital for maintaining a safe laboratory environment

and preventing environmental contamination.

Chemical and Physical Properties of I-Bet151
A summary of the key quantitative data for I-Bet151 is provided in the table below for easy

reference.
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Property Value

Chemical Formula C₂₃H₂₁N₅O₃

Molecular Weight 415.5 g/mol

CAS Number 1300031-49-5

Appearance Solid powder

Solubility
- DMSO: 5 mg/mL - DMF: 10 mg/mL - Ethanol: 1

mg/mL - DMF:PBS (pH 7.2) (1:1): 0.5 mg/mL

Storage
Powder: -20°C for up to 3 years. In solvent:

-80°C for up to 2 years.

Step-by-Step Disposal Procedures for I-Bet151
Given that I-Bet151 is toxic if swallowed and poses a long-term hazard to aquatic life, it must

be disposed of as hazardous chemical waste.[1] Do not dispose of I-Bet151 down the drain or

in regular trash. The following step-by-step procedures should be followed:

1. Waste Identification and Segregation:

Treat all I-Bet151 waste as hazardous. This includes pure (unused) compound, leftover

solutions, contaminated labware (e.g., pipette tips, tubes, flasks), and personal protective

equipment (PPE).

Segregate I-Bet151 waste from other waste streams at the point of generation. It should be

collected in a dedicated, properly labeled hazardous waste container.

2. Waste Collection and Containerization:

Use a designated, leak-proof, and chemically compatible container for collecting I-Bet151
waste. The container must have a secure screw-top cap.

The container must be clearly labeled with the words "Hazardous Waste," the full chemical

name "I-Bet151 (GSK1210151A)," and the approximate concentration and quantity of the

waste.
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Do not mix I-Bet151 waste with incompatible chemicals.

3. Contaminated Labware and Materials:

Solid Waste: All disposable labware, such as pipette tips, microfuge tubes, and gloves, that

have come into contact with I-Bet151 should be collected in the designated solid hazardous

waste container.

Liquid Waste: Unused or leftover solutions of I-Bet151 should be collected in a designated

liquid hazardous waste container.

Sharps: Needles, syringes, or other sharps contaminated with I-Bet151 must be disposed of

in a designated, puncture-resistant sharps container that is also labeled as hazardous waste.

4. Storage of Hazardous Waste:

Store the hazardous waste container in a designated satellite accumulation area (SAA)

within the laboratory.

The SAA should be located at or near the point of waste generation and under the control of

the laboratory personnel.

Keep the waste container closed at all times, except when adding waste.

5. Scheduling Waste Pickup:

Once the waste container is full or has been in storage for the maximum allowable time per

your institution's policy, contact your institution's EHS office to schedule a pickup.

Do not attempt to transport the hazardous waste outside of the laboratory. Trained EHS

personnel will handle the transportation and final disposal.

6. Spill and Decontamination Procedures:

In the event of a spill, immediately alert others in the area.

Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.
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Contain the spill using an appropriate absorbent material.

Clean the spill area with a suitable decontaminating agent. All materials used for spill

cleanup must be disposed of as hazardous waste.

Report the spill to your laboratory supervisor and EHS office.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of I-
Bet151 waste.
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I-Bet151 Disposal Workflow
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Caption: Logical workflow for the proper segregation and disposal of I-Bet151 waste.
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Disclaimer: The information provided in this document is intended as a general guide.

Researchers, scientists, and drug development professionals are responsible for following all

applicable institutional, local, state, and federal regulations for hazardous waste disposal.

Always consult your institution's Environmental Health and Safety (EHS) office for specific

procedures and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Proper Disposal of I-Bet151: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607756#i-bet151-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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